Cas no 1228569-39-8 ((S)-2-(1-aminoethyl)-4-chlorophenol)

• Product Name: (S)-2-(1-aminoethyl)-4-chlorophenol
• CAS No: 1228569-39-8
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD06762060
• CID: 2165527
• PubChem ID: 63366623
• Update Time: 2025-06-08

(S)-2-(1-aminoethyl)-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• (S)-2-(1-aminoethyl)-4-chlorophenol
• EN300-1968744
• 2-[(1S)-1-aminoethyl]-4-chlorophenol
• BS-51614
• 1228569-39-8
• A890934
• AKOS012671607
• MFCD06762060
• DB-127494

• MDL： MFCD06762060
• Inchi： 1S/C8H10ClNO/c1-5(10)7-4-6(9)2-3-8(7)11/h2-5,11H,10H2,1H3/t5-/m0/s1
• InChI Key： IHDFZQZUBQSKDM-YFKPBYRVSA-N
• SMILES： ClC1C=CC(=C(C=1)[C@H](C)N)O

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on (S)-2-(1-aminoethyl)-4-chlorophenol

Compound Introduction: (S)-2-(1-aminoethyl)-4-chlorophenol (CAS No: 1228569-39-8)

The compound (S)-2-(1-aminoethyl)-4-chlorophenol, identified by its CAS number 1228569-39-8, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This chiral compound belongs to the class of aromatic amines and has garnered considerable attention due to its unique structural and functional properties. The presence of both an amino group and a chloro substituent on a phenolic backbone makes it a versatile intermediate in the synthesis of various biologically active molecules.

In recent years, the study of stereoselective compounds has been a focal point in drug discovery and development. The enantiomeric purity of (S)-2-(1-aminoethyl)-4-chlorophenol is particularly crucial, as it can significantly influence the pharmacological activity and metabolic stability of the final drug product. Advanced synthetic methodologies have been employed to achieve high enantiomeric excess in this compound, ensuring its suitability for further derivatization and application in medicinal chemistry.

The chemical structure of (S)-2-(1-aminoethyl)-4-chlorophenol facilitates its role as a building block in the construction of more complex pharmacophores. Researchers have explored its utility in the synthesis of novel antimicrobial agents, where the combination of an amino group and a phenolic moiety enhances binding affinity to bacterial enzymes. Additionally, the chloro substituent provides a handle for further functionalization, allowing for the creation of diverse derivatives with tailored biological activities.

Recent studies have highlighted the potential of (S)-2-(1-aminoethyl)-4-chlorophenol in addressing emerging infectious diseases. The growing threat of antibiotic-resistant bacteria has prompted investigations into new chemical scaffolds that can disrupt bacterial survival mechanisms. The compound's ability to interact with bacterial cell wall biosynthesis pathways has been particularly intriguing, suggesting its potential as a lead compound in the development of next-generation antibiotics.

Beyond its antimicrobial applications, (S)-2-(1-aminoethyl)-4-chlorophenol has shown promise in other therapeutic areas. Its structural features make it a viable candidate for developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The phenolic ring and amino group can be strategically modified to optimize binding interactions with target kinases, thereby enhancing drug efficacy and reducing off-target effects.

The synthesis of (S)-2-(1-aminoethyl)-4-chlorophenol involves multi-step organic transformations that require precise control over reaction conditions. Chiral resolution techniques, such as crystallization or enzymatic methods, are often employed to isolate the desired (S)-enantiomer. These synthetic strategies not only highlight the complexity of pharmaceutical chemistry but also underscore the importance of innovative approaches in achieving high yields and purity.

In conclusion, (S)-2-(1-aminoethyl)-4-chlorophenol (CAS No: 1228569-39-8) represents a valuable compound with broad applications in pharmaceutical research. Its unique structural attributes and biological potential make it an attractive candidate for further development into therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly vital role in addressing global health challenges.